Dimethyl 3,3'-thiodipropionate
Overview
Description
Dimethyl 3,3’-thiodipropionate is a sulfur-containing organic compound . It is also known as 3,3’-Thiodipropionic acid dimethyl ester . The compound has a linear formula of S(CH2CH2CO2CH3)2 .
Synthesis Analysis
The synthesis of sulfur-containing compounds can be complex and often requires specific conditions to ensure the correct formation of the desired product. For example, the synthesis of 2,3,4,5-tetrakis (dimethylsilyl)thiophene involved the reaction of tetrabromothiophene with chlorodimethylsilane in the presence of magnesium and a catalytic amount of copper (I) cyanide. This method could potentially be adapted for the synthesis of Dimethyl 3,3’-thiodipropionate by considering the appropriate precursors and reaction conditions.Molecular Structure Analysis
The molecular structure of Dimethyl 3,3’-thiodipropionate is crucial in determining its reactivity and properties . The molecular formula of the compound is C8H14O4S .Chemical Reactions Analysis
Dimethyl 3,3’-thiodipropionate is likely to participate in various chemical reactions due to its functional groups. For instance, 3,3’-thiodipropionic acid undergoes electron transfer reactions, forming intramolecular 3-electron-bonded species and intermolecular dimer radical cations. These findings suggest that Dimethyl 3,3’-thiodipropionate could also engage in similar electron transfer reactions, which could be useful in synthetic chemistry and materials science.Physical And Chemical Properties Analysis
The physical and chemical properties of Dimethyl 3,3’-thiodipropionate include a refractive index of n20/D 1.475 (lit.), boiling point of 148 °C/18 mmHg (lit.), and density of 1.198 g/mL at 25 °C (lit.) .Scientific Research Applications
Polymer Stabilization
Dimethyl 3,3’-thiodipropanoate is widely used as a stabilizer in the production of polymers. It acts as a chain transfer agent during polymerization, which helps in controlling the molecular weight of the polymer. This compound is particularly effective in preventing the degradation of polymers when exposed to heat, light, or oxygen, thus extending the life of the product .
Epoxy Resin Curing
In the field of epoxy resins, Dimethyl 3,3’-thiodipropanoate serves as a curing agent. It introduces flexibility into the resin by forming disulfide bonds within the polymer matrix. This flexibility can be advantageous in creating epoxy coatings that are more resistant to cracking and peeling under stress .
Organic Synthesis Intermediate
As an intermediate in organic synthesis, this compound is utilized in the preparation of various sulfur-containing organic molecules. Its bifunctional nature allows it to act as a linker or spacer in constructing complex molecules, which can be useful in pharmaceuticals and agrochemicals .
Antioxidant Properties
Dimethyl 3,3’-thiodipropanoate exhibits antioxidant properties, making it valuable in the formulation of lubricants, plastics, and rubber materials. It helps in preventing oxidative degradation, which can lead to material failure or loss of desirable properties .
Metal Extraction and Purification
In metallurgy, this compound can be used as a chelating agent to bind and extract certain metals from mixtures or ores. Its ability to form stable complexes with metals can be exploited in the purification processes of various metals .
Photographic Chemicals
This chemical finds application in the photographic industry as well. It can be used in the formulation of photo-developing solutions where it acts as a silver halide solvent, aiding in the development process of photographic films .
Safety and Hazards
properties
IUPAC Name |
methyl 3-(3-methoxy-3-oxopropyl)sulfanylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4S/c1-11-7(9)3-5-13-6-4-8(10)12-2/h3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYWWWNVEZBAKHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCSCCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0027561 |
Source
|
| Record name | Dimethyl 3,3'-thiodipropionate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0027561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Propanoic acid, 3,3'-thiobis-, 1,1'-dimethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Dimethyl 3,3'-thiodipropionate | |
CAS RN |
4131-74-2 |
Source
|
| Record name | Dimethyl 3,3′-thiodipropionate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4131-74-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,3'-Thiobis(methyl propionate) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004131742 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dimethyl 3,3'-thiodipropionate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35224 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Dimethyl 3,3'-thiodipropionate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2244 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Propanoic acid, 3,3'-thiobis-, 1,1'-dimethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Dimethyl 3,3'-thiodipropionate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0027561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dimethyl 3,3'-thiobispropionate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.772 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,3'-THIOBIS(METHYL PROPIONATE) | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4QGO9S8DSC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of dimethyl 3,3'-thiodipropionate in current research?
A1: Dimethyl 3,3'-thiodipropionate serves as a versatile building block in organic synthesis, particularly for constructing heterocyclic compounds. For example, it's used in synthesizing derivatives of thiopyrano[4,3-d]pyrimidine, a core structure investigated for its potential as PI3K/mTOR inhibitors. [, ] These inhibitors are relevant in anticancer drug discovery.
Q2: Can you describe a synthetic route utilizing dimethyl 3,3'-thiodipropionate for synthesizing complex molecules?
A3: Certainly. One example involves using dimethyl 3,3'-thiodipropionate as a starting material for synthesizing the tropane alkaloid ferrugine. [] The process involves several steps, including:
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